Cas no 359436-56-9 (3-Keto Petromyzonol)

• Product Name: 3-Keto Petromyzonol
• CAS No: 359436-56-9
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 825654
• Update Time: 2025-11-02

3-Keto Petromyzonol Chemical and Physical Properties

Names and Identifiers

• 3-Keto Petromyzonol
• 7ALPHA,12ALPHA,24-TRIHYDROXY-5ALPHA-CHOLANE-3-ONE
• (5a,7a,12a)-7,12,24-Trihydroxycholan-3-one

• Inchi： 1S/C24H40O4/c1-14(5-4-10-25)17-6-7-18-22-19(13-21(28)24(17,18)3)23(2)9-8-16(26)11-15(23)12-20(22)27/h14-15,17-22,25,27-28H,4-13H2,1-3H3/t14-,15-,17-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• InChI Key： WKLORKLFLMTHHY-RTYFXBAISA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCCO)[C@]21C)O)=O

Computed Properties

• Exact Mass: 392.29300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.130
• Melting Point: double 173-175°C solidifies and melts at 195°C
• PSA: 77.76000
• LogP: 3.56460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 3-Keto Petromyzonol

Comprehensive Overview of 3-Keto Petromyzonol (CAS No. 359436-56-9): Structure, Applications, and Research Insights

3-Keto Petromyzonol (CAS No. 359436-56-9) is a biologically active steroid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to bile acids, plays a pivotal role in the study of vertebrate evolution, particularly in understanding the endocrine systems of primitive species like lampreys. Its unique ketone functional group at the C-3 position distinguishes it from other steroidal compounds, making it a valuable target for synthetic and analytical studies.

Recent advancements in steroid metabolism research have highlighted the importance of 3-Keto Petromyzonol as a model compound for investigating enzyme-mediated oxidation pathways. Scientists are particularly interested in its potential applications in lipid signaling and hormonal regulation, areas that align with current trends in metabolic disease therapeutics. The compound's relevance to evolutionary endocrinology also makes it a frequent subject in discussions about comparative physiology.

From a synthetic chemistry perspective, 3-Keto Petromyzonol serves as a key intermediate in the production of more complex steroidal frameworks. Its C24 bile alcohol backbone is structurally similar to intermediates in human bile acid biosynthesis, offering opportunities for cross-species metabolic studies. Researchers are actively exploring its structure-activity relationships to develop novel compounds with improved pharmacological profiles.

The analytical characterization of 359436-56-9 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods are crucial for quality control in research settings, especially given the compound's sensitivity to oxidative degradation. Recent publications have emphasized the need for standardized protocols in handling and storing this thermally labile molecule.

In ecological contexts, 3-Keto Petromyzonol derivatives are being studied as potential pheromone analogs in aquatic vertebrates. This application ties into broader environmental concerns about invasive species control, particularly regarding sea lamprey populations in the Great Lakes region. Such interdisciplinary connections demonstrate how fundamental chemical research can address real-world ecological challenges.

Ongoing investigations into the molecular interactions of 3-Keto Petromyzonol with nuclear receptors may provide insights into ancient steroid signaling mechanisms. This research avenue has gained momentum with the growing interest in evolutionary medicine, where scientists seek to understand how ancestral biochemical pathways influence modern physiological processes. The compound's structural features make it an excellent probe for studying receptor binding specificity.

From a commercial standpoint, the limited availability of high-purity 359436-56-9 has prompted efforts to develop more efficient synthetic routes. Recent patents describe innovative catalytic methods for introducing the characteristic 3-oxo group while preserving the compound's stereochemical integrity. These advancements address the needs of research institutions requiring gram-scale quantities for extended biological testing.

The stability profile of 3-Keto Petromyzonol under various pH conditions has become a focus area for formulation scientists. Understanding its degradation kinetics is essential for designing appropriate delivery systems, particularly for in vivo studies examining its metabolic fate. Such data are invaluable for researchers investigating the compound's potential as a biochemical tracer or probe molecule.

Emerging computational approaches, including molecular docking simulations, are being employed to predict the interactions of 3-Keto Petromyzonol with potential biological targets. These in silico methods complement traditional wet-lab techniques and accelerate the identification of promising research directions. The compound's relatively rigid structure makes it particularly amenable to such computational analyses.

As interest grows in natural product derivatives, 3-Keto Petromyzonol stands out as an example of how minor structural modifications can significantly alter biological activity. Its study contributes to broader discussions about chemical diversity in nature and inspires the design of novel semi-synthetic compounds with tailored properties. This aligns well with current pharmaceutical industry trends toward targeted molecular design.

Standardization of analytical reference materials for 359436-56-9 remains an active area of development. International collaborations are working to establish certified reference materials that will enable more reproducible research across laboratories. Such efforts are particularly important for studies examining the compound's potential bioactivity thresholds in various biological systems.

The environmental fate of 3-Keto Petromyzonol and related compounds has become a subject of ecological chemistry research. Understanding its persistence and transformation in aquatic systems contributes to broader assessments of steroid pollutant impacts on wildlife. These studies often employ sophisticated analytical techniques to track the compound at environmentally relevant concentrations.

Recent methodological advances in steroid isolation have improved the efficiency of obtaining 3-Keto Petromyzonol from natural sources. These techniques reduce reliance on total synthesis while maintaining high purity standards. Such developments are particularly valuable for researchers requiring the compound for comparative studies with naturally occurring variants.

In educational contexts, 3-Keto Petromyzonol serves as an excellent example for teaching steroid nomenclature and structure elucidation techniques. Its relatively simple derivative status makes it accessible for students while still demonstrating important principles of natural product chemistry. Several university curricula now incorporate case studies featuring this compound.

Looking forward, the research community anticipates new discoveries regarding the biosynthetic pathways responsible for 3-Keto Petromyzonol production in lampreys. Comparative genomic approaches may reveal unique enzymes involved in its formation, potentially leading to biotechnological applications. Such findings could open doors to more sustainable production methods for this and related steroidal compounds.